Cas no 22819-91-6 (7-Chloroheptanonitrile)

7-Chloroheptanonitrile structure
7-Chloroheptanonitrile structure
Product Name:7-Chloroheptanonitrile
CAS No:22819-91-6
MF:C7H12ClN
MW:145.629880905151
CID:88379
PubChem ID:89854
Update Time:2025-08-03

7-Chloroheptanonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-Chloroheptanonitrile
    • 6-Chlorohexyl cyanide
    • 7-chloroheptanenitrile
    • 1-chloro-6-cyanohexane
    • 7-chloranylheptanenitrile
    • 7-Chlor-heptannitril
    • 7-chloroheptane-1-nitrile
    • 7-chloro-heptanenitrile
    • Heptanenitrile,7-chloro
    • DTXSID30177375
    • NS00021878
    • FXBITRHTKQZLRX-UHFFFAOYSA-N
    • 7Z6N6926QC
    • CS-0450122
    • Heptanenitrile, 7-chloro-
    • FT-0621388
    • SCHEMBL11225741
    • 22819-91-6
    • AKOS006230425
    • EINECS 245-249-8
    • DB-046002
    • MDL： MFCD00039504
    • Inchi： 1S/C7H12ClN/c8-6-4-2-1-3-5-7-9/h1-6H2
    • InChI Key： FXBITRHTKQZLRX-UHFFFAOYSA-N
    • SMILES： ClCCCCCCC#N
    • BRN： 1747798

Computed Properties

  • Exact Mass: 145.06600
  • Monoisotopic Mass: 145.065827
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 92.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 23.8

Experimental Properties

  • Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
  • Density: 1,003 g/cm3
  • Boiling Point: 80°C 0,6mm
  • Flash Point: 80°C/0.6mm
  • Refractive Index: 1.4520
  • PSA: 23.79000
  • LogP: 2.69928

7-Chloroheptanonitrile Security Information

  • Hazardous Material transportation number：3276
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S28-S36/37
  • HazardClass：6.1
  • PackingGroup：III
  • Packing Group：III
  • Hazard Level：6.1
  • Safety Term：6.1
  • Packing Group：III
  • Risk Phrases：R20/21/22

7-Chloroheptanonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

7-Chloroheptanonitrile Pricemore >>

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